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Compound of Interest

Compound Name: 2-Ethynylquinoline

Cat. No.: B1355119

Essential Safety and Handling Guide for 2-
Ethynylquinoline

This guide provides critical safety and logistical information for the handling and disposal of 2-
Ethynylquinoline, tailored for researchers, scientists, and drug development professionals.
Following these procedures is essential for ensuring laboratory safety and minimizing risk.

Chemical Identifier:
e Name: 2-Ethynylquinoline
e CAS Number: 40176-78-1

e Molecular Formula: C11H7N

Hazard Identification and GHS Classification

2-Ethynylquinoline is a hazardous substance that requires careful handling. The primary
hazards are summarized below.
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Hazard Class GHS Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed.[1][2]

Skin Irritation (Category 2) H315: Causes skin irritation.[2][3][4]
Serious Eye Irritation (Category 2A) H319: Causes serious eye irritation.[2][3][4]

Specific target organ toxicity — single exposure ] S
) H335: May cause respiratory irritation.[2][3][4]
(Category 3), Respiratory system

Signal Word: Warning[2][4]
GHS Pictograms:

walt text

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Ethynylquinoline to prevent exposure. All
reusable PPE must be decontaminated after use, and disposable PPE must not be reused.
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PPE Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber, tested to
EN 374). Gloves must be
inspected prior to use.[1][5][6]

To prevent skin contact and
irritation.[3][4] Use proper
glove removal technique to

avoid skin contact.[1][6]

Eye/Face Protection

Tight-sealing safety goggles or

a face shield.[7]

To protect against splashes

and eye irritation.[4]

Skin and Body Protection

Lab coat or appropriate
protective clothing to prevent

skin exposure.[7]

To prevent skin contact and

irritation.[4]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[71[8] If ventilation is
inadequate, use a
NIOSH/MSHA or European
Standard EN 149 approved

respirator.[7]

To prevent respiratory tract

irritation.[4]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for safely handling 2-Ethynylquinoline. The following

workflow outlines the necessary steps from preparation to post-handling.
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Workflow for Handling 2-Ethynylquinoline

Preparation

Review Safety Data Sheet (SDS)

,

Don Appropriate PPE

Prepare Workspace (Fume Hood)

Proceed to handling

dling

Weigh/Measure Chemical

Perform Experiment

Experiment complete

Cleanup & Disposal

Decontaminate Glassware & Surfaces

Segregate & Label Waste

Dispose of Waste

Cleanup complete

Post-Handling
Y

Remove PPE

:

Wash Hands Thoroughly

Click to download full resolution via product page

Procedural workflow for handling 2-Ethynylquinoline.
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Experimental Protocol:

e Preparation:

o Thoroughly review the Safety Data Sheet (SDS) for 2-Ethynylquinoline before starting
any work.[7]

o Ensure that an eyewash station and safety shower are readily accessible.[7]

o Put on all required personal protective equipment as detailed in the PPE table.

o All handling of 2-Ethynylquinoline should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[7][8]

e Handling:

o

Avoid creating dust or aerosols.

[¢]

Do not eat, drink, or smoke in the handling area.[5][7]

[¢]

Keep the container tightly closed when not in use.[9]

[e]

Avoid contact with skin, eyes, and clothing.[6][9] In case of accidental contact, follow the
first-aid measures outlined below.

¢ First-Aid Measures:

o If Swallowed: Immediately call a POISON CENTER or doctor.[1][7] Rinse mouth.[1][7] Do
NOT induce vomiting.[5][7]

o If on Skin: Wash with plenty of soap and water.[5][7] If skin irritation occurs, get medical
advice/attention.[7] Remove contaminated clothing immediately.[1][4]

o If in Eyes: Rinse cautiously with water for several minutes.[4][7] Remove contact lenses, if
present and easy to do.[4][7] Continue rinsing.[4][7] If eye irritation persists, get medical
advice/attention.[7]
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o If Inhaled: Remove person to fresh air and keep comfortable for breathing.[4] Call a
POISON CENTER or doctor if you feel unwell.[4]

Disposal Plan

Proper disposal of 2-Ethynylquinoline and its containers is critical to prevent environmental

contamination and ensure compliance with regulations.

Waste Management Protocol:

Disposal Protocol for 2-Ethynylquinoline Waste

Waste Collection

Collect Chemical Waste in a Designated, Labeled Container Collect Contaminated Labware & PPE Separately

Segregated Segregated

Storage

Seal Waste Containers Tightly

l

Store in a Designated, Well-Ventilated Area

Scheduled Pickup

Final Disposal

Arrange for Pickup by an Approved Waste Disposal Plant

Click to download full resolution via product page
Waste disposal workflow for 2-Ethynylquinoline.

Disposal Guidelines:
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o Chemical Waste: Dispose of contents and container to an approved waste disposal plant.[1]
[7] Do not mix with other waste.[1]

o Containers: Handle uncleaned containers like the product itself.[1] Do not reuse empty
containers.

e Environmental Precautions: Avoid release to the environment.[5][10] Do not allow the
chemical to enter drains, surface water, or ground water.[4][5]

By adhering to these safety protocols, researchers can minimize the risks associated with
handling 2-Ethynylquinoline and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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